o-Tolidine
o-Tolidine
3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992)
3,3'-Dimethylbenzidine is a member of biphenyls.
3,3'-Dimethylbenzidine is used as an intermediate in the production of dyes and pigments. Acute (short- term) exposure to high levels of 3,3'-dimethylbenzidine in humans may irritate the nose and throat. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 3,3'-dimethylbenzidine in humans. A study by the National Toxicology Program (NTP) reported that oral exposure to 3,3'-dimethylbenzidine dihydrochloride resulted in an increased incidence of tumors of the skin, liver, intestine, lung, and other organs. EPA has classified 3,3'-dimethylbenzidine as a Group B2, probable human carcinogen.
o-Tolidine is a white to reddish colored, combustible, aromatic amine that emits toxic fumes of nitrogen oxides when heated to decomposition. o-Tolidine is used in industry as a dye or as an intermediate in the manufacture of dyes and pigments and is also used in clinical laboratories for the detection of blood. Exposure to this substance irritates the eyes, skin and respiratory tract and damages the kidneys and liver. o-Tolidine is reasonably anticipated to be a human carcinogen. (NCI05)
3,3'-Dimethylbenzidine (ortho-Tolidine) can cause cancer according to an independent committee of scientific and health experts.
3,3'-Dimethylbenzidine is a member of biphenyls.
3,3'-Dimethylbenzidine is used as an intermediate in the production of dyes and pigments. Acute (short- term) exposure to high levels of 3,3'-dimethylbenzidine in humans may irritate the nose and throat. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 3,3'-dimethylbenzidine in humans. A study by the National Toxicology Program (NTP) reported that oral exposure to 3,3'-dimethylbenzidine dihydrochloride resulted in an increased incidence of tumors of the skin, liver, intestine, lung, and other organs. EPA has classified 3,3'-dimethylbenzidine as a Group B2, probable human carcinogen.
o-Tolidine is a white to reddish colored, combustible, aromatic amine that emits toxic fumes of nitrogen oxides when heated to decomposition. o-Tolidine is used in industry as a dye or as an intermediate in the manufacture of dyes and pigments and is also used in clinical laboratories for the detection of blood. Exposure to this substance irritates the eyes, skin and respiratory tract and damages the kidneys and liver. o-Tolidine is reasonably anticipated to be a human carcinogen. (NCI05)
3,3'-Dimethylbenzidine (ortho-Tolidine) can cause cancer according to an independent committee of scientific and health experts.
Brand Name:
Vulcanchem
CAS No.:
119-93-7
VCID:
VC20836589
InChI:
InChI=1S/C14H16N2/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3
SMILES:
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N
Molecular Formula:
C14H16N2
Molecular Weight:
212.29 g/mol
o-Tolidine
CAS No.: 119-93-7
Cat. No.: VC20836589
Molecular Formula: C14H16N2
Molecular Weight: 212.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,3'-dimethylbenzidine appears as white to reddish crystals or crystalline powder or a light tan powder. (NTP, 1992) 3,3'-Dimethylbenzidine is a member of biphenyls. 3,3'-Dimethylbenzidine is used as an intermediate in the production of dyes and pigments. Acute (short- term) exposure to high levels of 3,3'-dimethylbenzidine in humans may irritate the nose and throat. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 3,3'-dimethylbenzidine in humans. A study by the National Toxicology Program (NTP) reported that oral exposure to 3,3'-dimethylbenzidine dihydrochloride resulted in an increased incidence of tumors of the skin, liver, intestine, lung, and other organs. EPA has classified 3,3'-dimethylbenzidine as a Group B2, probable human carcinogen. o-Tolidine is a white to reddish colored, combustible, aromatic amine that emits toxic fumes of nitrogen oxides when heated to decomposition. o-Tolidine is used in industry as a dye or as an intermediate in the manufacture of dyes and pigments and is also used in clinical laboratories for the detection of blood. Exposure to this substance irritates the eyes, skin and respiratory tract and damages the kidneys and liver. o-Tolidine is reasonably anticipated to be a human carcinogen. (NCI05) 3,3'-Dimethylbenzidine (ortho-Tolidine) can cause cancer according to an independent committee of scientific and health experts. |
|---|---|
| CAS No. | 119-93-7 |
| Molecular Formula | C14H16N2 |
| Molecular Weight | 212.29 g/mol |
| IUPAC Name | 4-(4-amino-3-methylphenyl)-2-methylaniline |
| Standard InChI | InChI=1S/C14H16N2/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3 |
| Standard InChI Key | NUIURNJTPRWVAP-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N |
| Canonical SMILES | CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N |
| Boiling Point | 392 °F at 760 mmHg (NTP, 1992) 300 °C 392 °F 572 °F |
| Colorform | Colorless; in technical grades also brownish flakes White to reddish crystals or powder [Note: Darkens on exposure to air] |
| Flash Point | 137 °C 244 °C 471 °F |
| Melting Point | 264 to 268 °F (NTP, 1992) 129-131 °C MP: 264 °F 131-132 °C 264 °F |
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